N-[[4-(Difluoromethyl)cyclohexyl]methyl]-1-prop-2-enoylpiperidine-4-carboxamide

• IUPAC Name: N-[[4-(difluoromethyl)cyclohexyl]methyl]-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C17H26F2N2O2/c1-2-15(22)21-9-7-14(8-10-21)17(23)20-11-12-3-5-13(6-4-12)16(18)19/h2,12-14,16H,1,3-11H2,(H,20,23)
• InChI Key: CXKDCBZWISGWKU-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC(CC1)C(=O)NCC2CCC(CC2)C(F)F
• Molecular Formula: C17H26F2N2O2
• Molecular Weight: 328.4 g/mol

Description

The compound “N-[[4-(Difluoromethyl)cyclohexyl]methyl]-1-prop-2-enoylpiperidine-4-carboxamide” is a complex organic molecule. It contains a piperidine ring, which is a common feature in many pharmaceuticals and natural products. The difluoromethyl group attached to the cyclohexyl ring could potentially increase the compound’s lipophilicity, which might enhance its ability to cross biological membranes.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple functional groups and a cyclic structure. The piperidine ring is a six-membered ring with one nitrogen atom, which can impart basicity to the molecule. The difluoromethyl group is a polar functional group that could influence the compound’s reactivity and interactions with other molecules.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the conditions and the reagents used. The presence of the prop-2-enoyl group could potentially make the compound susceptible to reactions such as additions or substitutions. The difluoromethyl group might also participate in certain reactions, especially under conditions that can break the carbon-fluorine bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include its polarity, its molecular weight, and the presence of any chiral centers.

Safety And Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, its toxicity, and its potential for bioaccumulation. Proper safety precautions should be taken when handling it, including the use of personal protective equipment.

Future Directions

The future research directions for this compound could potentially involve further studies to determine its biological activity, its mechanism of action, and its potential uses in medicine or other fields.